Cas no 161911-73-5 (Propanedioic acid, [(4-bromophenyl)hydrazono]-, monoethyl ester, (E)-)

• Product Name: Propanedioic acid, [(4-bromophenyl)hydrazono]-, monoethyl ester, (E)-
• CAS No: 161911-73-5
• MF: C₁₁H₁₁BrN₂O₄
• MW: 315.120042085648
• CID: 1341974
• Update Time: 2024-08-17

Propanedioic acid, [(4-bromophenyl)hydrazono]-, monoethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(4-bromophenyl)hydrazono]-, monoethyl ester, (E)-
• Propanedioic acid, [(4-bromophenyl)hydrazono]-, monoethyl ester, (E)- (9CI)

• Inchi： 1S/C11H11BrN2O4/c1-2-18-11(17)9(10(15)16)14-13-8-5-3-7(12)4-6-8/h3-6,13H,2H2,1H3,(H,15,16)/b14-9+
• InChI Key： KVTGFOOATKRPES-NTEUORMPSA-N
• SMILES： C(OCC)(=O)/C(=N/NC1=CC=C(Br)C=C1)/C(O)=O

Computed Properties

• Exact Mass: 312.9824

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 425.2±47.0 °C(Predicted)
• PSA: 90.82
• pka: 1.23±0.41(Predicted)